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Compound of Interest

Compound Name: 3-Iodo-4-methylpyridine

Cat. No.: B110743 Get Quote

An In-depth Technical Guide to 3-Iodo-4-
methylpyridine
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-Iodo-4-methylpyridine, a key intermediate in pharmaceutical and

agrochemical research. The information is tailored for researchers, scientists, and

professionals involved in drug development and synthetic chemistry.

Core Properties
3-Iodo-4-methylpyridine, also known as 3-iodo-4-picoline, is a halogenated pyridine

derivative. Its molecular structure, incorporating an iodine atom and a methyl group on the

pyridine ring, makes it a versatile reagent in organic synthesis.

Below is a summary of its key molecular and physical properties:
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Property Value Citations

Molecular Formula C₆H₆IN [1][2][3][4][5]

Molecular Weight 219.02 g/mol [1][2][5][6]

IUPAC Name 3-iodo-4-methylpyridine [4]

Synonyms 3-Iodo-4-picoline [1][4]

CAS Number 38749-96-1 [1][2][4]

Boiling Point 240.3°C at 760 mmHg [6]

Synthetic Applications
3-Iodo-4-methylpyridine is a valuable building block in the synthesis of more complex

molecules. Its reactivity, particularly in cross-coupling reactions, allows for the formation of new

carbon-carbon and carbon-heteroatom bonds. This makes it a crucial intermediate in the

development of bioactive compounds.

One of its noted applications is as a reactant in the preparation of 7a-heteroarylhexahydro-1H-

pyrrolizines, which are being investigated as modulators of cholinergic synaptic transmission[2].

Furthermore, it is utilized in the synthesis of kinase inhibitors and other medicinal agents, as

well as in the design of novel pesticides and herbicides[6].

The general workflow for the utilization of 3-Iodo-4-methylpyridine in synthetic chemistry often

involves its reaction with other molecules through metal-catalyzed cross-coupling reactions to

form more complex structures.
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A generalized workflow for the application of 3-Iodo-4-methylpyridine in cross-coupling
reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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